BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to Boc-Protected 4,5-
Dimethoxyanthranilic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest |

2-((tert-
Compound Name: Butoxycarbonyl)amino)-4,5-

dimethoxybenzoic acid

Cat. No.: B046646

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-tert-butoxycarbonyl-4,5-
dimethoxyanthranilic acid (Boc-protected 4,5-dimethoxyanthranilic acid), a key building block in
synthetic organic chemistry and drug discovery. The document details its chemical and physical
properties, provides a detailed experimental protocol for its synthesis, and summarizes its
characterization data.

Core Compound Properties

Boc-protected 4,5-dimethoxyanthranilic acid is a derivative of anthranilic acid featuring a tert-
butoxycarbonyl (Boc) protecting group on the amine and two methoxy groups on the aromatic
ring. This modification enhances its utility in multi-step syntheses by preventing unwanted side
reactions involving the amino group.

Table 1: Physicochemical and Identification Properties
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Property Value

) 2-(tert-butoxycarbonylamino)-4,5-
Chemical Name _ o
dimethoxybenzoic acid

Boc-4,5-dimethoxyanthranilic acid, N-Boc-4,5-
Common Names ) - )
dimethoxyanthranilic acid

CAS Number 122744-78-9[1]
Molecular Formula C14H19NOe[1]

Molecular Weight 297.30 g/mol [1]
Appearance White to off-white powder

Solubilit Soluble in organic solvents such as methanol,
olubility '
ethanol, and dichloromethane.

Synthesis and Purification

The synthesis of Boc-protected 4,5-dimethoxyanthranilic acid is typically achieved through the
reaction of 4,5-dimethoxyanthranilic acid with di-tert-butyl dicarbonate (Bocz0) in the presence
of a suitable base.

Experimental Protocol: Synthesis of Boc-Protected 4,5-
Dimethoxyanthranilic Acid

Materials:

4,5-Dimethoxyanthranilic acid

Di-tert-butyl dicarbonate (Bocz0)

Sodium bicarbonate (NaHCO3)

Dioxane

Water
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Ethyl acetate
Hexane
Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

Dissolution: In a round-bottom flask, dissolve 4,5-dimethoxyanthranilic acid (1 equivalent) in
a 1:1 mixture of dioxane and 10% aqueous sodium bicarbonate solution.

Boc Protection: To the stirred solution, add di-tert-butyl dicarbonate (1.1 equivalents) portion-
wise at room temperature.

Reaction Monitoring: Allow the reaction to stir at room temperature for 12-16 hours. Monitor
the progress of the reaction by thin-layer chromatography (TLC) until the starting material is
consumed.

Work-up: Upon completion, acidify the reaction mixture to a pH of approximately 2-3 with 1M
HCI.

Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Washing: Combine the organic layers and wash with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude product by recrystallization from an ethyl acetate/hexane
mixture to afford the pure Boc-protected 4,5-dimethoxyanthranilic acid.
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Reaction
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+ Boc20
+ NaHCOs

‘Work-up & Purification
Stir at RT Fp . Extract with Wash with H20 Dry (MgS0Oa) & Recrystallize
(12-16h) (ATl (124 Ethyl Acetate and Brine (EtOAC/Hexane) T
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Caption: Workflow for the synthesis of Boc-protected 4,5-dimethoxyanthranilic acid.

Characterization Data

The structural integrity and purity of the synthesized compound are confirmed through various

spectroscopic technigques.

Table 2: Spectroscopic Data Summary
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Technique Data

Spectral data would show characteristic peaks
for the Boc group (a singlet around 1.5 ppm),
the methoxy groups (two singlets around 3.8-4.0
ppm), and the aromatic protons. The chemical
1H NMR _ ,
shifts of the aromatic protons would be
influenced by the electron-donating methoxy
groups and the electron-withdrawing carboxylic

acid and Boc-protected amino groups.

The carbon spectrum would display signals for
the Boc group (quaternary carbon around 80
m and methyl carbons around 28 ppm), the
15C NMR pp y ppm) _
methoxy carbons (around 56 ppm), the aromatic
carbons, and the carboxylic acid carbon (around

170 ppm).

Key vibrational bands would include N-H
stretching (around 3300-3400 cm~1), C=0

FTIR (cm™1) stretching of the carbamate (around 1710 cm™1)
and the carboxylic acid (around 1680 cm™1), and

C-O stretching of the methoxy groups.

The mass spectrum would be expected to show

the molecular ion peak [M]+ or related adducts
Mass Spec (m/z) (e.g., [M+Na]+). Fragmentation patterns would

likely involve the loss of the Boc group or its

components.

Applications in Drug Discovery and Development

Boc-protected 4,5-dimethoxyanthranilic acid is a valuable intermediate in the synthesis of
various heterocyclic compounds and complex molecules with potential biological activity.
Anthranilic acid derivatives are known to exhibit a wide range of pharmacological properties,
including anti-inflammatory, antimicrobial, and anticancer activities. The methoxy substituents
on the aromatic ring can influence the pharmacokinetic and pharmacodynamic properties of the
final compounds.
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Role in Signaling Pathways

While specific signaling pathways directly modulated by Boc-protected 4,5-dimethoxyanthranilic
acid are not extensively documented, its derivatives are often designed to target key cellular
signaling pathways implicated in disease. Anthranilic acid-based compounds have been
investigated as inhibitors of pathways such as the Hedgehog signaling pathway and mitogen-
activated protein kinase (MAPK) pathway, which are crucial in cancer cell proliferation and
survival[2]. The structural motif of this compound serves as a scaffold that can be further
elaborated to create potent and selective modulators of these pathways.
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Caption: Potential relevance of the scaffold in targeting key signaling pathways.

This technical guide provides a foundational understanding of Boc-protected 4,5-
dimethoxyanthranilic acid for professionals in the field of chemical and pharmaceutical
sciences. The detailed protocols and characterization data serve as a valuable resource for its

synthesis and application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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